molecular formula C24H32N4O B12750910 2-Pyridanamine, 3,4,5,6-tetrahydro-N-(4-(3-(4-phenyl-1-piperazinyl)propoxy)phenyl)- CAS No. 85868-66-2

2-Pyridanamine, 3,4,5,6-tetrahydro-N-(4-(3-(4-phenyl-1-piperazinyl)propoxy)phenyl)-

Cat. No.: B12750910
CAS No.: 85868-66-2
M. Wt: 392.5 g/mol
InChI Key: PPIBGKOEENAPFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Pyridanamine, 3,4,5,6-tetrahydro-N-(4-(3-(4-phenyl-1-piperazinyl)propoxy)phenyl)- is a complex organic compound with a unique structure that includes a piperazine ring and a phenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Pyridanamine, 3,4,5,6-tetrahydro-N-(4-(3-(4-phenyl-1-piperazinyl)propoxy)phenyl)- typically involves multiple steps, including the formation of the piperazine ring and the attachment of the phenyl group. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale reactions using automated systems to control temperature, pressure, and other reaction parameters. The use of continuous flow reactors and other advanced technologies can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Pyridanamine, 3,4,5,6-tetrahydro-N-(4-(3-(4-phenyl-1-piperazinyl)propoxy)phenyl)- can undergo various chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

    Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or alkylating agents.

Common Reagents and Conditions

The common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and alkylating agents (e.g., methyl iodide). The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce amine derivatives.

Scientific Research Applications

2-Pyridanamine, 3,4,5,6-tetrahydro-N-(4-(3-(4-phenyl-1-piperazinyl)propoxy)phenyl)- has several scientific research applications, including:

    Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

    Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

    Medicine: It is investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders and other medical conditions.

    Industry: The compound is used in the development of new materials and as an intermediate in the production of pharmaceuticals and other chemicals.

Mechanism of Action

The mechanism of action of 2-Pyridanamine, 3,4,5,6-tetrahydro-N-(4-(3-(4-phenyl-1-piperazinyl)propoxy)phenyl)- involves its interaction with specific molecular targets, such as enzymes and receptors. The compound may modulate the activity of these targets, leading to various biological effects. The pathways involved in its mechanism of action are complex and may include signal transduction, gene expression, and other cellular processes.

Comparison with Similar Compounds

Similar Compounds

Some similar compounds include:

Uniqueness

What sets 2-Pyridanamine, 3,4,5,6-tetrahydro-N-(4-(3-(4-phenyl-1-piperazinyl)propoxy)phenyl)- apart from these similar compounds is its unique structure, which includes a piperazine ring and a phenyl group. This structure imparts specific chemical and biological properties that make it valuable for various applications in scientific research and industry.

Properties

CAS No.

85868-66-2

Molecular Formula

C24H32N4O

Molecular Weight

392.5 g/mol

IUPAC Name

N-[4-[3-(4-phenylpiperazin-1-yl)propoxy]phenyl]-2,3,4,5-tetrahydropyridin-6-amine

InChI

InChI=1S/C24H32N4O/c1-2-7-22(8-3-1)28-18-16-27(17-19-28)15-6-20-29-23-12-10-21(11-13-23)26-24-9-4-5-14-25-24/h1-3,7-8,10-13H,4-6,9,14-20H2,(H,25,26)

InChI Key

PPIBGKOEENAPFP-UHFFFAOYSA-N

Canonical SMILES

C1CCN=C(C1)NC2=CC=C(C=C2)OCCCN3CCN(CC3)C4=CC=CC=C4

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.